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Compound of Interest

Compound Name: Heptadecanenitrile

Cat. No.: B7822307

Technical Support Center: Trace Analysis of
Nitriles

This guide provides troubleshooting advice and frequently asked questions (FAQSs) to help
researchers, scientists, and drug development professionals prevent and diagnose
contamination during the trace analysis of nitriles.

Frequently Asked Questions (FAQSs)
Section 1: Identifying Sources of Contamination

Q1: I am observing unexpected peaks or a high baseline in my chromatogram. What are the
common sources of nitrile contamination?

Al: Nitrile contamination in a laboratory setting can originate from various sources. Common
culprits include nitrile gloves, solvents, reagents, and improperly cleaned labware.[1] Nitrile
gloves, while essential for safety, can leach additives, mold-release agents, or components of
the rubber itself, especially when exposed to solvents.[1][2] Even incidental contact between
gloves and sample surfaces like weighing paper or pipette tips can transfer contaminants.[1]
Solvents and reagents, if not of sufficient purity, can introduce a variety of impurities, including
nitriles.[3][4] Finally, laboratory air and improperly cleaned glassware or equipment are
potential pathways for contamination.[5][6]

Q2: Could my nitrile gloves be the source of ghost peaks in my LC analysis?
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A2: Yes, this is a well-documented issue. Studies have shown that extractables from nitrile
gloves can be a significant source of unintended contamination and ghost peaks in liquid
chromatography (LC) analyses.[1] Components used in the manufacturing process, such as
inorganic salts, silicone-containing mold-release agents, and other additives, can leach from
the glove surface.[2] This is particularly problematic when gloves come into contact with
solvents used in sample preparation, as the solvent can extract these contaminants and
introduce them into your sample.[1][2]

Q3: Besides gloves, what other laboratory consumables can introduce nitrile contamination?

A3: Beyond gloves, several other consumables can be sources of contamination. Pay close
attention to sample vials and their caps.[1] For instance, rubber-lined vial caps have been
identified as a source of extractable compounds that can interfere with analysis.[1] It is also
important to consider the material of your pipette tips, weigh boats, and any tubing that comes
into contact with your sample or mobile phase.[6] Whenever possible, use consumables made
from inert materials and pre-test them to ensure they do not leach interfering substances.

Section 2: Prevention and Best Practices

Q4: What are the best practices for handling samples to avoid contamination?
A4: To minimize contamination, a systematic approach to sample handling is crucial.

o Personal Protective Equipment (PPE): Always wear powder-free nitrile gloves.[5][6] It is
recommended to rinse gloves with high-purity water or a solvent that will not interfere with
the analysis before handling samples.[7] Change gloves frequently, especially after touching
any potentially contaminated surfaces like door handles or keyboards.[8]

o Avoid Direct Contact: Do not touch any surface that will come into contact with the sample,
such as the inside of sample tubes, lids, or pipette tips.[5][6]

o Work Environment: Whenever possible, prepare samples in a clean environment like a
laminar flow hood with HEPA filtration to protect them from airborne particulates.[5][9] Keep
work surfaces clean and uncluttered.[6]

e Solvent and Reagent Handling: Use dedicated, clean glassware for mobile phases and
reagents.[10] Avoid filtering high-purity solvents in the lab, as this can introduce more

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.chromatographyonline.com/view/ghost-peaks-nitrile-glove-contamination-reversed-phase-lc-drug-analysis
https://www.thermofisher.com/blog/materials/xps-detects-a-hidden-source-of-contaminants-in-the-lab/
https://www.chromatographyonline.com/view/ghost-peaks-nitrile-glove-contamination-reversed-phase-lc-drug-analysis
https://www.thermofisher.com/blog/materials/xps-detects-a-hidden-source-of-contaminants-in-the-lab/
https://www.chromatographyonline.com/view/ghost-peaks-nitrile-glove-contamination-reversed-phase-lc-drug-analysis
https://www.chromatographyonline.com/view/ghost-peaks-nitrile-glove-contamination-reversed-phase-lc-drug-analysis
https://www.fda.gov/media/89631/download
https://www.spectroscopyonline.com/view/contamination-control-during-sample-preparation-for-trace-element-analysis-of-electronic-cigarette-aerosol-with-inductively-coupled-plasma-mass-spectrometry-part-1
https://www.fda.gov/media/89631/download
https://www.sfwmd.gov/sites/default/files/documents/WR-2022-001_0.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/fact-sheets/fact-sheet-disposable-nitrile-gloves
https://www.spectroscopyonline.com/view/contamination-control-during-sample-preparation-for-trace-element-analysis-of-electronic-cigarette-aerosol-with-inductively-coupled-plasma-mass-spectrometry-part-1
https://www.fda.gov/media/89631/download
https://www.spectroscopyonline.com/view/contamination-control-during-sample-preparation-for-trace-element-analysis-of-electronic-cigarette-aerosol-with-inductively-coupled-plasma-mass-spectrometry-part-1
https://www.spectroscopyonline.com/view/icp-ms-key-steps-to-control-contamination-and-achieve-low-detection-limits
https://www.fda.gov/media/89631/download
https://www.chromatographyonline.com/view/contaminants-everywhere-tips-and-tricks-reducing-background-signals-when-using-lc-ms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

contamination than it removes.[10]
Q5: How do | select the appropriate solvents and reagents for trace analysis?

A5: The purity of your solvents and reagents is critical for trace analysis. Always use the
highest grade of solvent appropriate for your application, such as HPLC, LC/MS, or
spectrophotometric grade.[3][11] These solvents are manufactured to have low levels of
impurities, including minimal UV absorbance, which is crucial for sensitive analyses.[3][12] Be
aware that even high-purity solvents can contain impurities that accumulate on the column,
especially during gradient elution.[4] Always check the certificate of analysis provided by the
manufacturer.

Q6: What is the proper procedure for cleaning laboratory glassware for trace analysis?

A6: A rigorous cleaning procedure is essential to remove trace organic and inorganic residues.
For non-metallic reusable labware, a multi-step process is recommended. First, wash with a
laboratory-grade, clean-rinsing detergent and hot water.[6][13] Follow this with thorough rinsing
with reagent water. Next, soak the glassware for at least four hours in a 10% nitric acid
solution.[6] For trace total organic carbon (TOC) analysis, a soak in 0.5% nitric acid overnight is
recommended.[14] Finally, rinse profusely with reagent-grade water and allow to air dry in a
clean area, covered to prevent dust accumulation.[6][14] Do not dry labware with paper or cloth
towels.[6]

Troubleshooting Guide

This logical workflow can help diagnose the source of nitrile contamination when it is detected
in your analysis.
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Perform Glove Source:
Leachable Test Nitrile Gloves
(See Protocol 2)
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(see Protocol 1)

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying nitrile contamination sources.

Quantitative Data Summary
Table 1: Common Solvent Grades and Typical Purity

For trace analysis, selecting a solvent of appropriate purity is a critical first step in preventing
contamination. Higher-grade solvents undergo more rigorous purification and testing to
minimize impurities that can interfere with sensitive analytical methods.[3][12]
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Solvent Grade Typical Purity

Key Characteristics &
Common Use

ACS Reagent Grade >95%

Meets or exceeds standards
set by the American Chemical
Society (ACS); suitable for
general lab work and some

analytical procedures.[3]

HPLC Grade >99.9%

High purity with low UV
absorbance and low residue
after evaporation; essential for
High-Performance Liquid

Chromatography.

Spectrophotometric Grade 99%+

Characterized by high
transparency to specific ranges
of the light spectrum (UV-Vis);
used for quantitative

absorbance measurements.[3]

LC/MS Grade =299.9%

Undergoes additional filtration
(e.g., to 0.2 pum) and testing to
ensure extremely low levels of
trace metal and organic
impurities that could form
adducts or suppress ionization

in Mass Spectrometry.[3]

Varies b-ppt level
Ultra Pure / TraceSELECT™ ) ) -(pp PP
impurities)

Reagents used in ultra-trace
inorganic analysis where
impurities must be

exceptionally low.[11][12]

Experimental Protocols

Protocol 1: Standard Operating Procedure for Cleaning

Glassware for Trace Analysis
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This protocol is adapted from guidelines for preparing labware for trace elemental and organic
analysis.[6][14]

Objective: To remove organic and inorganic contaminants from reusable non-metallic

laboratory glassware.

Materials:

Clean-rinsing laboratory detergent

Hot tap water

Reagent grade water (e.g., 18 MQ-cm deionized water)[9]

ACS Reagent Grade Nitric Acid (HNO3)

Appropriate PPE (gloves, safety glasses)

Procedure:

Initial Wash: For new glassware or glassware with visible residue, perform an initial wash
using laboratory detergent and hot tap water. Use a brush to physically remove any
particulate matter.[6][14]

Tap Water Rinse: Rinse the glassware thoroughly with hot tap water to remove all detergent
residue.[13]

Acid Soak: Prepare a 10% (v/v) nitric acid solution. Submerge the glassware in the solution,
ensuring all surfaces are in contact with the acid. Allow to soak for a minimum of 4 hours (or
overnight for best results).[6]

Reagent Water Rinse: Remove the glassware from the acid bath and rinse profusely with
reagent water. A minimum of five rinse cycles is recommended.[14]

Drying and Storage: Allow the glassware to air dry in a clean, dust-free environment (e.g., a
covered rack or in a clean cabinet).[6] Cover openings with clean aluminum foil or paraffin
film to prevent airborne contamination during storage. Do not use paper or cloth towels for
drying.[6]
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Protocol 2: Testing for Leachable Contaminants from
Nitrile Gloves

This protocol provides a method to determine if nitrile gloves are a source of contamination in

your analysis.[1][7]

Objective: To extract and analyze potential contaminants from nitrile gloves.

Materials:

Nitrile gloves to be tested
A clean, inert beaker or flask (cleaned according to Protocol 1)

High-purity solvent (e.g., the mobile phase or sample diluent used in your analysis, such as
acetonitrile or methanol)

Your analytical instrument (e.g., LC-MS, HPLC-UV)

Procedure:

Glove Soaking (Extraction): Place a new, clean nitrile glove (or a cut piece of it) into the
clean beaker.

Add a sufficient volume of the high-purity solvent to fully submerge the glove material.

Allow the glove to soak in the solvent for a set period (e.g., 30 minutes). You may gently
agitate the container periodically. Some studies have noted that even slight agitation can
cause foaming, indicating the presence of extractable substances.[1]

Blank Preparation: In a separate clean beaker, prepare a solvent blank using the same
volume of the same solvent, but without the glove.

Analysis: Carefully decant the solvent from the glove extraction into a clean sample vial.
Also, transfer the solvent blank into a separate clean vial.

Analyze both the glove extract and the solvent blank using the same analytical method you
are using for your samples of interest.
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o Evaluation: Compare the chromatogram of the glove extract to the solvent blank. Any peaks
present in the glove extract but absent (or significantly smaller) in the blank are potential

contaminants leached from the nitrile gloves.

Workflow Visualization

This diagram illustrates an ideal workflow for preparing a sample for trace analysis, designed to
minimize the introduction of contaminants at each step.
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Start: Sample Preparation

1. Select High-Purity Solvents
& Reagents (e.g., LC/MS Grade)

2. Prepare Labware
(Use Cleaning Protocol 1)

3. Analyst Preparation
- Wear powder-free nitrile gloves
- Rinse gloves with pure water/solvent

4. Sample Handling in Clean Area
(e.g., Laminar Flow Hood)

5. Use Inert Consumables
(Pre-tested vials, caps, pipette tips)

6. Prepare Analytical Blank
(Process alongside sample)

7. Transfer Sample for Analysis

End: Instrumental Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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